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Cat. No.: B1215373

Get Quote

Executive Summary

N-Demethylfleroxacin (also known as desmethylfleroxacin) is the primary pharmacologically
active metabolite of fleroxacin, a third-generation trifluorinated fluoroquinolone antibiotic.[1][2]
While fleroxacin itself is distinguished by its high bioavailability and long elimination half-life, the
N-demethyl metabolite plays a critical role in the drug's disposition, particularly in patients with
compromised renal function.[1]

This technical guide provides a comprehensive analysis of N-demethylfleroxacin, detailing its
chemical structure, synthetic pathways, pharmacokinetic behavior, and bioanalytical detection
methods. It is designed for researchers investigating fluoroquinolone metabolism, toxicity, and
derivative synthesis.

Chemical Identity & Structural Analysis[1][2][3][4]

N-Demethylfleroxacin differs from its parent compound, fleroxacin, by the absence of a
methyl group at the N-4 position of the piperazine ring. This structural modification retains the
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core quinolone pharmacophore required for DNA gyrase inhibition while significantly altering
the molecule's polarity and renal clearance characteristics.

Chemical Nomenclature and Identifiers

Property Description

Common Name N-Demethylfleroxacin; Desmethylfleroxacin

Parent Compound Fleroxacin (Ro 23-6240)
6,8-difluoro-1-(2-fluoroethyl)-4-oxo-7-(piperazin-

IUPAC Name ) o ) )
1-yl)-1,4-dihydroquinoline-3-carboxylic acid

Molecular Formula C16H16F3N30s3

Molecular Weight 355.31 g/mol

Secondary amine at piperazine N-4 (Parent has
Structural Feature ) ]
tertiary amine)

Structural Representation (Graphviz)[1][2]

The following diagram illustrates the chemical structure of N-Demethylfleroxacin.
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Click to download full resolution via product page

Figure 1: Structural deconstruction of N-Demethylfleroxacin highlighting the site of metabolic
demethylation.

Physicochemical Properties[1][6][7][8]

The removal of the methyl group increases the polarity of the molecule compared to fleroxacin.
This shift influences its solubility profile and interaction with renal transport systems.
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o Solubility: Higher aqueous solubility than fleroxacin at physiological pH due to the secondary
amine's capacity for hydrogen bonding.

» Acid-Base Profile: Amphoteric nature.[1][2] The carboxylic acid (position 3) is acidic, while
the piperazine nitrogen (position 4') is basic.

o Predicted pKa (COOH): ~5.6[1]
o Predicted pKa (NH): ~8.4[1]

 Lipophilicity: Lower LogP than fleroxacin, contributing to its preferential renal excretion over

hepatic clearance.

Metabolic Pathway & Pharmacokinetics[1]

N-Demethylfleroxacin is formed via oxidative demethylation in the liver, mediated by
cytochrome P450 enzymes.[1][2] It represents a major metabolic pathway alongside N-
oxidation.[1][2]

Metabolic Pathway Diagram[1][2]
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Figure 2: Metabolic conversion of Fleroxacin to N-Demethylfleroxacin and subsequent
elimination.[1][2]

Pharmacokinetic Parameters
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Research indicates that N-Demethylfleroxacin exhibits distinct kinetic behavior compared to
the parent drug, particularly regarding clearance mechanisms.[1][2]

N-Demethylfleroxacin

Parameter Fleroxacin (Parent) .
(Metabolite)
Cmax (Plasma) ~5.2 mg/L ~0.07 mg/L
AUC 48-75 mg[1][2]-h/L 1.0-2.6 mg-h/L
Renal Clearance ~68 mL/min ~301 mL/min

o ] Glomerular filtration + ) )
Elimination Mechanism _ Active tubular secretion
reabsorption

Accumulation Moderate in renal failure High in renal failure

Key Insight: The renal clearance of N-demethylfleroxacin exceeds the glomerular filtration
rate (GFR), confirming that it undergoes active tubular secretion. In patients with end-stage
renal disease (ESRD), this metabolite accumulates significantly due to the failure of this
clearance mechanism.[1]

Biological Activity[1][5][8][9][10][11][12][13][14][15]
[16]

Unlike many Phase | metabolites which are pharmacologically inert, N-Demethylfleroxacin
retains antibacterial activity.[1][2]

e Mechanism of Action: Like the parent, it inhibits bacterial DNA gyrase (topoisomerase Il) and
topoisomerase 1V, preventing DNA replication and transcription.

e Spectrum: It exhibits a broad spectrum of activity against Gram-negative bacteria (e.g.,
Enterobacteriaceae, P. aeruginosa) and Gram-positive bacteria (e.g., Staphylococcus spp.).

[1]3]

» Potency: While specific MIC values are often slightly higher (less potent) than the parent
compound, the metabolite contributes to the overall therapeutic effect, particularly in the
urinary tract where it achieves high concentrations.
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Synthetic & Isolation Protocols

For research purposes, obtaining N-Demethylfleroxacin often requires de novo synthesis or
isolation from biological matrices.[1][2]

De Novo Synthesis Protocol (Recommended)

This method avoids the difficulty of selectively demethylating fleroxacin and instead builds the
molecule from the quinolone core.

o Starting Material: 6,7,8-Trifluoro-1-(2-fluoroethyl)-1,4-dihydro-4-oxo-3-quinolinecarboxylic
acid ethyl ester.[1][2]

¢ Nucleophilic Substitution:
o Dissolve the trifluoro-ester in a polar aprotic solvent (e.g., Acetonitrile or Pyridine).[1][2]
o Add Piperazine (anhydrous) in excess (2-3 equivalents) to prevent bis-substitution.[1][2]

o Reflux at 80°C for 2-4 hours. Monitor by TLC for the disappearance of the starting
material.

e Hydrolysis:
o Treat the resulting ester intermediate with dilute NaOH or KOH in aqueous ethanol.
o Heat to reflux for 1 hour to hydrolyze the ethyl ester to the free carboxylic acid.
o Work-up:
o Acidify the solution with acetic acid or dilute HCI to pH ~7.0-7.2.
o The precipitate (N-Demethylfleroxacin) is collected by filtration.[1][2]

o Purification: Recrystallize from Ethanol/Water or purify via preparative HPLC.[2]

Analytical Detection (HPLC-FLD)
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The standard method for quantifying N-Demethylfleroxacin in plasma or urine utilizes High-
Performance Liquid Chromatography with Fluorescence Detection.[1][2][4]

e Column: Reversed-phase C18 (e.g., puBondapak C18 or equivalent).[1][2]

o Mobile Phase: Acetonitrile : Water : Triethylamine (ratio adjusted to approx. 15:85:0.5), pH
adjusted to 2.5 with Phosphoric Acid.

o Detection: Fluorescence.[4][5]
o Excitation Wavelength: 290 nm[1]
o Emission Wavelength: 450 nm[1]
e Limit of Quantification (LOQ): ~10-20 ng/mL.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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